Cas no 274-80-6 ([1,2,4]Triazolo[4,3-a]pyridine)

1,2,4-Triazolo[4,3-a]pyridine is a nitrogen-rich heterocyclic compound characterized by a fused triazole and pyridine ring system. This structure imparts significant chemical versatility, making it valuable in pharmaceutical and agrochemical research. Its rigid bicyclic framework enhances binding affinity in molecular interactions, often improving the efficacy of bioactive compounds. The electron-rich nature of the triazole ring contributes to its utility in coordination chemistry and as a ligand in catalytic systems. Additionally, its stability under various reaction conditions allows for diverse functionalization, enabling tailored modifications for specific applications. The compound is frequently employed as a key intermediate in synthesizing biologically active molecules, including potential therapeutics and crop protection agents.

[1,2,4]Triazolo[4,3-a]pyridine structure

274-80-6 structure

Product Name:[1,2,4]Triazolo[4,3-a]pyridine

CAS No:274-80-6

MF:C₆H₅N₃

MW:119.124000310898

MDL:MFCD09994416

CID:255969

PubChem ID:249770

Update Time:2025-06-30

[1,2,4]Triazolo[4,3-a]pyridine Chemical and Physical Properties

Names and Identifiers

- [1,2,4]Triazolo[4,3-a]pyridine
- 1,2,4-Triazolo[4,3-a]pyridine
- Pyrido[2,1-c]-1,2,4-triazole
- [1,2,4]Triazolo[4,3-a]pyridin
- < 1,2,4> Triazolo< 4,3-a> pyridin
- 1,2,4-Triazolo< 4,3-a> pyridin
- 1,2,4-triazolo< 4,3-a> pyridine
- 1,7,8-triazabicyclo[4.3.0]nona-2,4,6,8-tetraene
- benzoisotriazole
- s-Triazolo[4,3-a]pyridine
- AS-67439
- SCHEMBL206624
- SY031172
- FT-0736644
- 1,2-Diazaindolizine
- AM807034
- 274-80-6
- G266Z5748H
- InChI=1/C6H5N3/c1-2-4-9-5-7-8-6(9)3-1/h1-5
- NSC-68457
- 1,4-Triazolo[4,3-a]pyridine
- AYSYSOQSKKDJJY-UHFFFAOYSA-N
- A876918
- DTXSID70950083
- Pyrido[2,1-c]-s-triazole
- 1,2,3a-Triazaindene
- NSC68457
- I11244
- AKOS006312931
- MFCD09994416
- CS-0088107
- Pyrido[2,2,4-triazole
- (1,2,4)Triazolo(4,3-a)pyridine
- DTXCID001378250
- 1,2,4-Triazolo(4,3-a)pyridine
- STL468852
- MDL： MFCD09994416
- Inchi： 1S/C6H5N3/c1-2-4-9-5-7-8-6(9)3-1/h1-5H
- InChI Key： AYSYSOQSKKDJJY-UHFFFAOYSA-N
- SMILES： N12C=NN=C1C=CC=C2

Computed Properties

Exact Mass: 119.04845
Monoisotopic Mass: 119.048
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 105
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 30.2A^2
XLogP3: 1.2

Experimental Properties

Color/Form: No data avaiable
Density: 1.3±0.1 g/cm3
Melting Point: No data available
Boiling Point: No data available
Flash Point: No data available
Refractive Index: 1.689
PSA: 30.19
LogP: 0.72930

[1,2,4]Triazolo[4,3-a]pyridine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ° C, -4 ° C is better

[1,2,4]Triazolo[4,3-a]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029183347-10g	[1,2,4]Triazolo[4,3-a]pyridine	274-80-6	98%	10g	$770.22	2023-09-02
Alichem	A029183347-25g	[1,2,4]Triazolo[4,3-a]pyridine	274-80-6	98%	25g	$1444.56	2023-09-02
Alichem	A029183347-100g	[1,2,4]Triazolo[4,3-a]pyridine	274-80-6	98%	100g	$2944.68	2023-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T839368-250mg	[1,2,4]Triazolo[4,3-a]pyridine	274-80-6	98%	250mg	1,631.00	2021-05-17
Matrix Scientific	180937-250mg	[1,2,4]Triazolo[4,3-a]pyridine, 95%+	274-80-6	95%	250mg	$431.00	2023-09-07
Matrix Scientific	180937-1g	[1,2,4]Triazolo[4,3-a]pyridine, 95%+	274-80-6	95%	1g	$1174.00	2023-09-07
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	TBW175-25g	[1,2,4]triazolo[4,3-a]pyridine	274-80-6	95%	25g	$1482	2023-09-07
TRC	T767510-100mg	[1,2,4]Triazolo[4,3-a]pyridine	274-80-6		100mg	$ 50.00	2022-06-02
TRC	T767510-500mg	[1,2,4]Triazolo[4,3-a]pyridine	274-80-6		500mg	$ 210.00	2022-06-02
TRC	T767510-1g	[1,2,4]Triazolo[4,3-a]pyridine	274-80-6		1g	$ 320.00	2022-06-02

[1,2,4]Triazolo[4,3-a]pyridine Suppliers

Suzhou Senfeida Chemical Co., Ltd

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(CAS:274-80-6)1,7,8-triazabicyclo[4.3.0]nona-2,4,6,8-tetraene

Order Number:sfd19988

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:38

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Amadis Chemical Company Limited

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(CAS:274-80-6)[1,2,4]Triazolo[4,3-a]pyridine

Order Number:A876918

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:52

Price ($):209.0

Email:sales@amadischem.com

Product Official Link

[1,2,4]Triazolo[4,3-a]pyridine Related Literature

1. Nitroalkanes as electrophiles: synthesis of triazole-fused heterocycles with neuroblastoma differentiation activity

Nicolai A. Aksenov,Alexander V. Aksenov,Nikita K. Kirilov,Nikolai A. Arutiunov,Dmitrii A. Aksenov,Vladimir Maslivetc,Zhenze Zhao,Liqin Du,Michael Rubin,Alexander Kornienko Org. Biomol. Chem. 2020 18 6651
2. Copper(i)-catalyzed benzylation of triazolopyridine through direct C–H functionalization

Madhava Reddy Lonka,Jinquan Zhang,Thirupathi Gogula,Hongbin Zou Org. Biomol. Chem. 2019 17 7455
3. Derivatives of a new heterocyclic system – pyrano[3,4-c][1,2,4]triazolo[4,3-a]pyridines: synthesis, docking analysis and neurotropic activity

Ervand G. Paronikyan,Anthi Petrou,Maria Fesatidou,Athina Geronikaki,Shushanik Sh. Dashyan,Suren S. Mamyan,Ruzanna G. Paronikyan,Ivetta M. Nazaryan,Hasmik H. Hakopyan Med. Chem. Commun. 2019 10 1399
4. A facile and practical one-pot synthesis of [1,2,4]triazolo[4,3-a]pyridines

Kamlesh S. Vadagaonkar,Kaliyappan Murugan,Atul C. Chaskar,Prakash M. Bhate RSC Adv. 2014 4 34056
5. Cu-catalysed direct C–H (hetero)arylation of [1,2,4]triazolo[4,3-a]pyridine to construct deep-blue-emitting luminophores

Jie Wu,Qiulin You,Jingbo Lan,Qiang Guo,Xiaoyu Li,Ying Xue,Jingsong You Org. Biomol. Chem. 2015 13 5372

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

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